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Compound of Interest |

Compound Name: Thymolindophenol Sodium Salt
CAS No.: 5418-43-9
Cat. No.: B1592863
- 7

CAS Number: 5418-43-9 Molecular Formula: CieH16NNaO2 Molecular Weight: 277.30 g/mol
Primary Classification: Redox Indicator / Acid-Base Indicator[1]

Executive Summary

Thymolindophenol Sodium Salt (5'-Isopropyl-2'-methylindophenol sodium salt) is a
specialized indophenol dye utilized primarily as a redox indicator and colorimetric reagent in
enzymatic assays.[2] Unlike its non-ionic parent compound, the sodium salt form is engineered
for enhanced aqueous solubility, facilitating its use in physiological buffers without the need for
high concentrations of organic co-solvents. This guide provides a definitive solubility profile and
standardized protocols for preparing stable stock solutions, addressing the common
precipitation issues encountered in high-throughput screening (HTS) and enzymatic kinetics.

Solubility Profile & Solvent Compatibility

The sodium salt moiety fundamentally alters the solvation thermodynamics compared to the
free phenol. While the base form requires organic solvents, the sodium salt is highly water-
soluble.

Quantitative Solubility Data
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Solvent Solubility Rating

Estimated Max
Conc.

Usage Context

Water (deionized) Excellent

~50 mg/mL (180 mM)

Preferred. Ideal for
working solutions and
direct addition to

aqueous buffers.

Ethanol (95-100%) Good

~20 mg/mL

Useful for rapid
evaporation or specific
organic synthesis

applications.

DMSO Excellent

>100 mg/mL

Recommended for
long-term cryo-
storage of stock
solutions to prevent

hydrolysis.

PBS (pH 7.4) Good

~10-20 mg/mL

lonic strength may
slightly reduce
saturation limit
compared to pure

water.

Mechanistic Insight: The "Salt Effect"

The presence of the sodium cation (

) creates an ionic dipole that interacts favorably with water molecules, overcoming the
hydrophobic effect of the isopropyl and methyl groups on the phenolic rings.

o |n Water: Dissociation into

and the Indophenolate anion occurs readily. The anion is stabilized by resonance,

maintaining solubility.

 In Acidic Media: Caution is required. Dropping the pH below the pKa (typically < 6) will
protonate the phenolate oxygen, reverting the molecule to its neutral, hydrophobic form,
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which may precipitate out of aqueous solution.

Preparation Protocols
Protocol A: Aqueous Stock Solution (10 mM)

Best for immediate use in enzymatic assays or redox titrations.
Materials:

e Thymolindophenol Sodium Salt (CAS 5418-43-9)[1][2][3][4][5][6]
o Ultrapure Water (Type I, 18.2 MQ-cm)

e 0.22 um PES Syringe Filter (Optional for sterilization)

Procedure:

Calculate: To prepare 10 mL of 10 mM solution, weigh 27.7 mg of Thymolindophenol
Sodium Salt.

Dissolve: Transfer powder to a 15 mL conical tube. Add 10 mL of Ultrapure Water.

Vortex: Vortex at medium speed for 30-60 seconds. The solution should turn a deep blue
(alkaline) or reddish-blue depending on water pH.

o Note: If the water is slightly acidic, the solution may appear reddish. This is normal.

Filter (Optional): If used for cell culture, filter through a 0.22 um membrane.

Storage: Store at +4°C in the dark. Stable for 1-2 weeks.

Protocol B: DMSO Cryo-Stock (100 mM)

Best for long-term storage and high-concentration spikes.
Procedure:

e Weigh 277.3 mg of Thymolindophenol Sodium Salt.[1][2]
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Add 10 mL of anhydrous DMSO (Dimethyl Sulfoxide).

Vortex until completely dissolved.

Aliquot into amber cryovials (e.g., 500 pL each) to avoid freeze-thaw cycles.

Storage: Store at -20°C. Stable for >6 months.

Application Workflows & Signaling Logic

Thymolindophenol acts as an electron acceptor in redox reactions. Its color transition is a direct
visual output of the oxidation state or pH environment.

Workflow: Redox State Monitoring

The molecule transitions from Blue (Oxidized) to Colorless/Red (Reduced) upon accepting
electrons. This is critical in monitoring dehydrogenase activity or Vitamin C determination.

(Maintains Solubility)

I
|
pH>7.0 i
I
I

Reducing Agent
(e.g., Ascorbic Acid, NADH)

Click to download full resolution via product page

Figure 1: Redox transition pathway of Thymolindophenol. The visual shift from Blue to
Colorless allows for spectrophotometric quantification of reducing agents.

Troubleshooting & Critical Considerations
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Observation

Root Cause

Corrective Action

Precipitation in Buffer

pH is too low (< pH 6.0).

The sodium salt converts to
the insoluble protonated
phenol. Adjust buffer pH to >
7.0 or add 5-10%
Ethanol/DMSO.

Slow Dissolution

"Salting out" effect in high-salt
buffers (e.g., 1M NacCl).

Dissolve the compound in pure
water or DMSO first (Protocol
A/B) before diluting into the
high-salt buffer.

Color Drift

CO2 absorption from air
lowering pH.

Use buffered solutions (PBS,
Tris) rather than unbuffered
water for working solutions

exposed to air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Thymolindophenol Sodium Salt: Solubility Profiling &
Technical Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592863#thymolindophenol-sodium-salt-solubility-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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